Cas no 865205-28-3 (3-Octyne-2,5-diol, 5-(1,1-dimethylethyl)-)

• Product Name: 3-Octyne-2,5-diol, 5-(1,1-dimethylethyl)-
• CAS No: 865205-28-3
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 4257036
• PubChem ID: 86071809
• Update Time: 2025-04-24

3-Octyne-2,5-diol, 5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Octyne-2,5-diol, 5-(1,1-dimethylethyl)-
• DTXSID001280546
• SCHEMBL4466968
• 5-tert-butyloct-3-yne-2,5-diol
• OHQLVYCERPSXSW-UHFFFAOYSA-N
• DTXCID601711290
• 865205-28-3
• 5-(1,1-Dimethylethyl)-3-octyne-2,5-diol

• Inchi： 1S/C12H22O2/c1-6-8-12(14,11(3,4)5)9-7-10(2)13/h10,13-14H,6,8H2,1-5H3
• InChI Key： OHQLVYCERPSXSW-UHFFFAOYSA-N
• SMILES： CC(O)C#CC(C(C)(C)C)(O)CCC

Computed Properties

• Exact Mass: 198.161979940Da
• Monoisotopic Mass: 198.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų